Cas no 221006-66-2 (3-Phenoxyphenylboronic Acid)

3-Phenoxyphenylboronic Acid Properties

Names and Identifiers

• (3-Phenoxyphenyl)boronic acid
• 3-Phenoxybenzeneboronic acid
• 3-Phenoxyphenylboronic acid
• Boronic acid, B-(3-phenoxyphenyl)-
• LOPQWMNOCSRRSR-UHFFFAOYSA-N
• DB-004830
• MS-20065
• MFCD07780272
• SCHEMBL257834
• BBL100701
• 221006-66-2
• 3-Phenoxybenzeneboronic acid, AldrichCPR
• Boronic acid, (3-phenoxyphenyl)-
• (3-phenoxyphenyl)boronicAcid
• EN300-7370405
• Z2044751387
• AKOS005255200
• D97546
• CS-0174529
• SY256389
• STL554495
• WIA00666
• DTXSID10436018
• J-513026
• +Expand

• MDL： MFCD07780272
• InChIKey： LOPQWMNOCSRRSR-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11BO3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9,14-15H
• SMILES： C1=CC=C(C=C1)OC2=CC=CC(=C2)B(O)O

Computed Properties

• Exact Mass: 214.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 214.0801244g/mol
• Heavy Atom Count: 16
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• LogP: 1.15870
• PSA: 49.69000
• Melting Point: 138-143℃
• Solubility: Slightly soluble.

3-Phenoxyphenylboronic Acid Security Information

• Dangerous goods sign： Xn
• Risk Phrases： 22
• HazardClass：IRRITANT

3-Phenoxyphenylboronic Acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%